Cas no 2548993-18-4 (3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2548993-18-4
• MF: C₁₅H₁₅ClF₃N₃OS
• MW: 377.812311410904
• CID: 5310427
• PubChem ID: 154829674
• Update Time: 2025-10-28

3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine
• AKOS040723210
• 2548993-18-4
• F6748-6640
• 3-Chloro-4-[[1-[4-(trifluoromethyl)-2-thiazolyl]-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C15H15ClF3N3OS/c16-11-7-20-4-1-12(11)23-8-10-2-5-22(6-3-10)14-21-13(9-24-14)15(17,18)19/h1,4,7,9-10H,2-3,5-6,8H2
• InChI Key： CVYORLFLUYYYMG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(C3=NC(C(F)(F)F)=CS3)CC2)=C1Cl

Computed Properties

• Exact Mass: 377.0576455g/mol
• Monoisotopic Mass: 377.0576455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.6±55.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine

Research Briefing on 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine (CAS: 2548993-18-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds targeting specific biological pathways. Among these, the compound 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine (CAS: 2548993-18-4) has emerged as a promising candidate for therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, characterized by its unique structural features, including a trifluoromethyl-thiazole moiety and a piperidine-linked pyridine ring, has been investigated for its role as a modulator of key enzymatic pathways. Recent studies have demonstrated its efficacy in inhibiting specific protein kinases involved in inflammatory and oncogenic processes. The synthesis of this compound involves multi-step organic reactions, with a focus on optimizing yield and purity for preclinical evaluations.

In vitro and in vivo studies have revealed that 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine exhibits potent inhibitory activity against targeted kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics for conditions such as autoimmune diseases and certain cancers. Further mechanistic studies are underway to elucidate its precise mode of action and to assess its pharmacokinetic and pharmacodynamic properties.

Ongoing research efforts are also exploring the compound's safety profile and toxicity in animal models, which are critical for advancing it to clinical trials. Preliminary data indicate a favorable therapeutic index, with minimal off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential drug candidates.

In conclusion, 3-chloro-4-({1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methoxy)pyridine represents a significant advancement in the search for novel kinase inhibitors. Its unique chemical structure and promising biological activity underscore its potential as a therapeutic agent. Future research will focus on optimizing its properties for clinical use and expanding its applications to other disease areas.